6-Ethoxy-7-phenyl-4,4,9,9-tetrapropyl-5,8-dioxa-4,9-disiladodecane

• CAS No.: 62281-68-9
• Molecular Formula: C28H54O3Si2
• Molecular Weight: 494.9 g/mol
• IUPAC Name: (1-ethoxy-2-phenyl-2-tripropylsilyloxyethoxy)-tripropylsilane
• InChI: InChI=1S/C28H54O3Si2/c1-8-20-32(21-9-2,22-10-3)30-27(26-18-16-15-17-19-26)28(29-14-7)31-33(23-11-4,24-12-5)25-13-6/h15-19,27-28H,8-14,20-25H2,1-7H3
• InChI Key: PRXPLOCAKJWFFT-UHFFFAOYSA-N
• Canonical SMILES: CCC[Si](CCC)(CCC)OC(C1=CC=CC=C1)C(OCC)O[Si](CCC)(CCC)CCC

Description

6-Ethoxy-7-phenyl-4,4,9,9-tetrapropyl-5,8-dioxa-4,9-disiladodecane is a complex organic compound with a unique structure that includes multiple functional groups. It contains a total of 87 atoms, including 54 hydrogen atoms, 28 carbon atoms, and 3 oxygen atoms

Chemical Reactions Analysis

6-Ethoxy-7-phenyl-4,4,9,9-tetrapropyl-5,8-dioxa-4,9-disiladodecane can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications In chemistry, it can be used as a reagent or intermediate in the synthesis of more complex moleculesIndustrial applications could include its use in the production of advanced materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism by which 6-Ethoxy-7-phenyl-4,4,9,9-tetrapropyl-5,8-dioxa-4,9-disiladodecane exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the chemical or biological activity of the compound.

Comparison with Similar Compounds

6-Ethoxy-7-phenyl-4,4,9,9-tetrapropyl-5,8-dioxa-4,9-disiladodecane can be compared with other similar compounds, such as other organosilicon compounds with similar structures. These comparisons highlight its uniqueness in terms of its specific functional groups and potential applications. Similar compounds include 5,8-Dioxa-4,9-disiladodecane and other derivatives with different substituents.